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Compound of Interest

Compound Name: 3-Pyridinepropanol

Cat. No.: B147451

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Pyridinepropanol (CAS 2859-
67-8), a heterocyclic compound of interest in various chemical and pharmaceutical research
fields. This document details its physicochemical properties, spectroscopic data, safety and

handling information, synthesis, and applications, particularly within the realm of drug discovery
and development.

Physicochemical Properties

3-Pyridinepropanol is a colorless to light yellow, clear liquid.[1][2][3] Its key physicochemical
properties are summarized in the table below for easy reference.
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Property Value Source(s)
CAS Number 2859-67-8 415161718191
Molecular Formula CsH11NO [41[5][6][7][9][10]
Molecular Weight 137.18 g/mol [5][9][10]

Boiling Point 130-133 °C at 3 mmHg (1112113150111
Density 1.063 g/mL at 25 °C [11[3][5][11]
Refractive Index n20/D 1.53 [L12103105][1 1]
Flash Point 113 °C (235.4 °F) - closed cup  [1][5][11]

pKa 14.96 + 0.10 (Predicted) [11[31[4]

Storage Temperature

Room Temperature, under

inert atmosphere

[11(2](31[4]

Appearance

Colorless to Light yellow to

Light orange clear liquid

[1](21[3]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 3-Pyridinepropanol.

The available data is summarized below.

Spectrum Type Details Source(s)
Spectrum available. Confirms

IH NMR [2][4][6][10]
to structure.

13C NMR Spectrum available in CDCls. [41[6]

Infrared (IR)

Spectra available for liquid film,
capillary cell (neat), and vapor

phase.

[4][6]

Mass Spectrometry (MS)

Electron ionization mass

spectrum available.

[416]1[7]
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Safety and Handling

3-Pyridinepropanol is classified as an irritant.[4] Proper safety precautions must be observed
during handling.

Category Information Source(s)
GHS Pictogram GHSO07 (Exclamation Mark) [2][11]
Signal Word Warning [2]1[4]15][11]

H315: Causes skin
irritation.H319: Causes serious

Hazard Statements o [2][4]15][11]
eye irritation.H335: May cause

respiratory irritation.

P261, P264, P271, P280,
P302+P352, P304+P340,
_ P305+P351+P338, P312,
Precautionary Statements [4115][11]
P321, P332+P313,
P337+P313, P362,

P403+P233, P405, P501

Personal Protective Equipment  Eyeshields, gloves, type ABEK

5
(PPE) (EN14387) respirator filter. ]

It is recommended to handle 3-Pyridinepropanol in a well-ventilated area and to wear suitable
protective clothing, gloves, and eye/face protection.[4][12] In case of contact with eyes, rinse
immediately with plenty of water and seek medical advice.[4] If on skin, wash with plenty of
water.[2]

Synthesis and Reactivity

While detailed experimental protocols for the synthesis of 3-Pyridinepropanol are not readily
available in the provided search results, a key reaction of 3-Pyridinepropanol is described.

Experimental Protocol: Synthesis of 3-[3-(4-nitro-phenoxy)-propyl]-pyridine

This reaction demonstrates the reactivity of the hydroxyl group of 3-Pyridinepropanol.
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e Reactants:
o 3-Pyridinepropanol
o 1-fluoro-4-nitro-benzene
e Reagent: Sodium hydride (NaH)

e Solvent: Dimethylformamide (DMF)

e Procedure: The reaction is carried out at a temperature of O °C.

e Reaction Time: 1 hour.

e Yield: 75.7%.[4]

Reactants

Conditions

3-Pyridinepropanol 1-fluoro-4-nitro-benzene

NaH (Reagent)

DMF (Solvent) 0°C 1 hour

Reacts with

3-[3-(4-nitro-phenoxy)-propyl]-pyridine
(Yield: 75.7%)

Click to download full resolution via product page

Caption: Synthesis of 3-[3-(4-nitro-phenoxy)-propyl]-pyridine.

Applications in Drug Development

3-Pyridinepropanol serves as a valuable building block in medicinal chemistry. The pyridine

scaffold is a common motif in many pharmaceuticals due to its ability to improve water solubility

and metabolic stability.[13]

Key Roles in Medicinal Chemistry:
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o Reagent for Synthesis: 3-(Pyridin-3-yl)propanol is utilized as a reagent in the synthesis of
pyridylalcohols that have demonstrated hypoglycemic activity in fasted rats.[1][3]

» Pyridine Derivatives in Pharmaceuticals: The pyridine ring system is a core component of
numerous approved drugs with a wide range of therapeutic applications.[14] These include
treatments for tuberculosis, HIV/AIDS, cancer, and hypertension.[14]

» Versatile Scaffold: The pyridine moiety's basicity, stability, and capacity to form hydrogen
bonds make it a frequently used scaffold in drug design.[13] Its derivatives are integral to the
development of anti-ulcerative agents, anti-infective agents, and more.[15][16]

The general workflow for utilizing a building block like 3-Pyridinepropanol in drug discovery is
outlined below.

Biological Screening
(e.g., Hypoglycemic Activity)

Lead Optimization
(Structure-Activity Relationship)

> Drug Candidate

Chemical Synthesis of
Pyridine Derivatives

Lead C‘omp_ound
Identification

< 3-Pyridinepropanol -
(Building Block)

Click to download full resolution via product page

Caption: General workflow for the use of 3-Pyridinepropanol in drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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